Cas no 544704-77-0 (5-Benzoxazolol, 7-bromo-2-(2,3-difluoro-4-hydroxyphenyl)-)

• Product Name: 5-Benzoxazolol, 7-bromo-2-(2,3-difluoro-4-hydroxyphenyl)-
• CAS No: 544704-77-0
• MF: C₁₃H₆BrF₂NO₃
• MW: 342.09244966507
• CID: 1589491
• Update Time: 2024-09-11

5-Benzoxazolol, 7-bromo-2-(2,3-difluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolol, 7-bromo-2-(2,3-difluoro-4-hydroxyphenyl)-

• Inchi： 1S/C13H6BrF2NO3/c14-7-3-5(18)4-8-12(7)20-13(17-8)6-1-2-9(19)11(16)10(6)15/h1-4,18-19H
• InChI Key： DLPQLXJCQGGWSK-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(O)C=C2N=C1C1=CC=C(O)C(F)=C1F

Computed Properties

• Exact Mass: 340.94988

Experimental Properties

• Density: 1.836±0.06 g/cm3(Predicted)
• Boiling Point: 457.2±45.0 °C(Predicted)
• PSA: 66.49
• pka: 6.38±0.25(Predicted)